Cas no 89857-73-8 (Piperidine, 1-[[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl]-)

• Product Name: Piperidine, 1-[[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl]-
• CAS No: 89857-73-8
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 587063
• PubChem ID: 2924969
• Update Time: 2025-04-19

Piperidine, 1-[[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl]-
• 1-[[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl]piperidine
• 1-[(2-isobutyl-2-methyl-1,3-dioxolan-4-yl)methyl]piperidine
• 1-{[2-methyl-2-(2-methylpropyl)-1,3-dioxolan-4-yl]methyl}piperidine
• AKOS022098698
• DTXSID20387840
• SCHEMBL8996657
• 89857-73-8
• NCGC00319431-01
• AB01315848-02
• AKOS001682218
• CCG-24846

• Inchi： 1S/C14H27NO2/c1-12(2)9-14(3)16-11-13(17-14)10-15-7-5-4-6-8-15/h12-13H,4-11H2,1-3H3
• InChI Key： FCIRFJBRDJWJGX-UHFFFAOYSA-N
• SMILES： O1C(C)(CC(C)C)OCC1CN1CCCCC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.7Ų